Cas no 261951-73-9 (3-Fluoro-4-methylphenylacetonitrile)
261951-73-9 structure
Product Name:3-Fluoro-4-methylphenylacetonitrile
CAS No:261951-73-9
MF:C9H8FN
MW:149.164925575256
MDL:MFCD01631535
CID:67322
PubChem ID:2774623
Update Time:2025-09-25
3-Fluoro-4-methylphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-4-methylphenylacetonitrile
- (3-fluoro-4-methylphenyl)acetonitrile
- 2-(3-fluoro-4-methylphenyl)ethanenitrile
- 3-fluoro-4-methylbenzyl cyanide
- AC1MCOQ0
- AG-E-81853
- SBB055118
- TS-01955
- 261951-73-9
- FT-0649964
- EN300-1853160
- SCHEMBL8282785
- A5199
- CS-0135400
- 2-(3-fluoro-4-methylphenyl)acetonitrile
- DTXSID10379133
- AMY24769
- MFCD01631535
- Benzeneacetonitrile, 3-fluoro-4-methyl-
- AKOS006228387
- DB-023856
-
- MDL: MFCD01631535
- Inchi: 1S/C9H8FN/c1-7-2-3-8(4-5-11)6-9(7)10/h2-3,6H,4H2,1H3
- InChI Key: XQPIJOIPFIRHRO-UHFFFAOYSA-N
- SMILES: FC1C=C(CC#N)C=CC=1C
Computed Properties
- Exact Mass: 149.06414
- Monoisotopic Mass: 149.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8A^2
- XLogP3: 2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.1±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 233.8±25.0 °C at 760 mmHg
- Flash Point: 93.4±26.9 °C
- Refractive Index: 1.507
- PSA: 23.79
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
3-Fluoro-4-methylphenylacetonitrile Security Information
- Signal Word:Warning
- Hazard Statement: H315 (100%) H319 (100%) H335 (100%)
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H315 (100%) H319 (100%) H335 (100%)
- Storage Condition:Store at 4 ° C, -4 ° C is better
3-Fluoro-4-methylphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002582-1g |
3-Fluoro-4-methylphenylacetonitrile |
261951-73-9 | 1g |
925.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002582-5g |
3-Fluoro-4-methylphenylacetonitrile |
261951-73-9 | 5g |
3298.0CNY | 2021-07-05 | ||
| Chemenu | CM184706-25g |
3-Fluoro-4-methylphenylacetonitrile |
261951-73-9 | 95% | 25g |
$503 | 2021-06-16 | |
| TRC | F402388-50mg |
3-Fluoro-4-methylphenylacetonitrile |
261951-73-9 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F402388-100mg |
3-Fluoro-4-methylphenylacetonitrile |
261951-73-9 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | F402388-500mg |
3-Fluoro-4-methylphenylacetonitrile |
261951-73-9 | 500mg |
$ 115.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002582-1g |
3-Fluoro-4-methylphenylacetonitrile |
261951-73-9 | 1g |
925CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002582-5g |
3-Fluoro-4-methylphenylacetonitrile |
261951-73-9 | 5g |
3298CNY | 2021-05-08 | ||
| Apollo Scientific | PC0368-1g |
3-Fluoro-4-methylphenylacetonitrile |
261951-73-9 | 98% | 1g |
£16.00 | 2025-02-19 | |
| Apollo Scientific | PC0368-5g |
3-Fluoro-4-methylphenylacetonitrile |
261951-73-9 | 98% | 5g |
£70.00 | 2025-02-19 |
3-Fluoro-4-methylphenylacetonitrile Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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